Cas no 2624141-76-8 (2-(1-methyl-1H-indazol-6-yl)ethan-1-amine dihydrochloride)

• Product Name: 2-(1-methyl-1H-indazol-6-yl)ethan-1-amine dihydrochloride
• CAS No: 2624141-76-8
• MF: C₁₀H₁₅Cl₂N₃
• MW: 248.152199983597
• MDL: MFCD33550486
• CID: 5664633
• PubChem ID: 155978334
• Update Time: 2025-06-14

2-(1-methyl-1H-indazol-6-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27750917
• 2624141-76-8
• 2-(1-methyl-1H-indazol-6-yl)ethan-1-amine dihydrochloride

• MDL： MFCD33550486
• Inchi： 1S/C10H13N3.2ClH/c1-13-10-6-8(4-5-11)2-3-9(10)7-12-13;;/h2-3,6-7H,4-5,11H2,1H3;2*1H
• InChI Key： XISCXUJXGQXPEZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C2C=C(C=CC=2C=N1)CCN

Computed Properties

• Exact Mass: 247.0643029g/mol
• Monoisotopic Mass: 247.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1-methyl-1H-indazol-6-yl)ethan-1-amine dihydrochloride

Comprehensive Overview of 2-(1-methyl-1H-indazol-6-yl)ethan-1-amine dihydrochloride (CAS No. 2624141-76-8)

2-(1-methyl-1H-indazol-6-yl)ethan-1-amine dihydrochloride (CAS No. 2624141-76-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its indazole core structure, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its amine functional group, which plays a critical role in interactions with biological targets. The dihydrochloride salt form enhances its solubility, making it more suitable for experimental and formulation purposes.

In recent years, the demand for indazole derivatives has surged due to their versatile pharmacological properties. 2-(1-methyl-1H-indazol-6-yl)ethan-1-amine dihydrochloride is no exception, as it is often explored for its potential in modulating specific enzyme or receptor activities. The compound's unique structure allows it to serve as a building block for more complex molecules, which are then screened for therapeutic efficacy. This aligns with the growing trend in precision medicine, where researchers seek tailored solutions for complex diseases.

The synthesis of 2-(1-methyl-1H-indazol-6-yl)ethan-1-amine dihydrochloride involves multi-step organic reactions, often starting from commercially available indazole precursors. The process typically includes alkylation, amination, and salt formation steps to achieve the final product. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural integrity. These methods are crucial for maintaining consistency in research applications, especially in high-throughput screening environments.

One of the most frequently asked questions about this compound revolves around its stability and storage conditions. 2-(1-methyl-1H-indazol-6-yl)ethan-1-amine dihydrochloride is generally stable under recommended storage temperatures (typically -20°C) and should be protected from moisture and light to prevent degradation. Proper handling and storage are essential to preserve its efficacy in experimental settings, a topic of great interest to laboratories focusing on long-term stability studies.

From a commercial perspective, the availability of 2-(1-methyl-1H-indazol-6-yl)ethan-1-amine dihydrochloride is critical for academic and industrial researchers. Suppliers often provide this compound in varying quantities, catering to both small-scale exploratory studies and large-scale production needs. The rise of custom synthesis services has further facilitated access to this and other niche compounds, supporting the accelerating pace of drug discovery innovations.

Another area of interest is the compound's potential role in neurological research. Preliminary studies suggest that derivatives of 2-(1-methyl-1H-indazol-6-yl)ethan-1-amine may interact with central nervous system targets, though extensive validation is still required. This aligns with broader scientific inquiries into neuroprotective agents and cognitive enhancers, topics that frequently appear in both academic literature and public discourse.

In summary, 2-(1-methyl-1H-indazol-6-yl)ethan-1-amine dihydrochloride (CAS No. 2624141-76-8) represents a valuable tool in modern chemical and pharmaceutical research. Its structural features, combined with its potential biological activity, make it a compound of enduring interest. As the scientific community continues to explore its applications, this molecule is likely to remain a focal point in discussions about innovative therapeutics and molecular design strategies.